Cas no 110059-07-9 (Butanedinitrile,2,3-bis[amino(phenylthio)methylene]-)

Butanedinitrile,2,3-bis[amino(phenylthio)methylene]- structure
110059-07-9 structure
Product Name:Butanedinitrile,2,3-bis[amino(phenylthio)methylene]-
CAS No:110059-07-9
MF:C18H14N4S2
MW:350.460560321808
CID:226890
PubChem ID:5628
Update Time:2025-04-19

Butanedinitrile,2,3-bis[amino(phenylthio)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile,2,3-bis[amino(phenylthio)methylene]-
    • Butanedinitrile,bis[amino(phenylthio)methylene]- (9CI)
    • Succinonitrile,bis[amino(phenylthio)methylene]- (6CI)
    • U 0125
    • DTXSID401017999
    • SCHEMBL1801797
    • 2,3-Bis[amino(phenylthio)methylene]butanedinitrile
    • 110059-07-9
    • Inchi: 1S/C18H14N4S2/c19-11-15(17(21)23-13-7-3-1-4-8-13)16(12-20)18(22)24-14-9-5-2-6-10-14/h1-10H,21-22H2
    • InChI Key: BDLRGKKVJJEYLC-UHFFFAOYSA-N
    • SMILES: S(C(=C(C#N)C(C#N)=C(N)SC1C=CC=CC=1)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 350.06622
  • Monoisotopic Mass: 350.06598881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 99.62
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